Cas no 1251683-66-5 (6-(3-{1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazol-5-yl)-1H-indole)

• Product Name: 6-(3-{1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazol-5-yl)-1H-indole
• CAS No: 1251683-66-5
• MF: C₁₉H₁₃FN₆O
• MW: 360.344526052475
• CID: 6419024
• PubChem ID: 49666881
• Update Time: 2025-10-31

6-(3-{1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazol-5-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-(3-{1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazol-5-yl)-1H-indole
• 3-[1-[(4-fluorophenyl)methyl]triazol-4-yl]-5-(1H-indol-6-yl)-1,2,4-oxadiazole
• 1251683-66-5
• 6-(3-{1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazol-5-yl)-1H-indole
• AKOS021944341
• 3-(1-(4-fluorobenzyl)-1H-1,2,3-triazol-4-yl)-5-(1H-indol-6-yl)-1,2,4-oxadiazole
• F3406-9262

• Inchi： 1S/C19H13FN6O/c20-15-5-1-12(2-6-15)10-26-11-17(23-25-26)18-22-19(27-24-18)14-4-3-13-7-8-21-16(13)9-14/h1-9,11,21H,10H2
• InChI Key： ATOARFVYWORCMC-UHFFFAOYSA-N
• SMILES： O1C(C2=CC3=C(C=C2)C=CN3)=NC(C2=CN(CC3=CC=C(F)C=C3)N=N2)=N1

Computed Properties

• Exact Mass: 360.11348722g/mol
• Monoisotopic Mass: 360.11348722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 85.4Ų

Additional information on 6-(3-{1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazol-5-yl)-1H-indole

Introduction to Compound with CAS No. 1251683-66-5 and Product Name: 6-(3-{1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazol-5-yl)-1H-indole

The compound with the CAS number 1251683-66-5 and the product name 6-(3-{1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazol-5-yl)-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring multiple fused rings and functional groups, makes it a promising candidate for further investigation in drug discovery and development.

One of the most striking features of this compound is its intricate molecular architecture. The presence of a 1H-indole core is particularly noteworthy, as indole derivatives are well-known for their pharmacological properties. Indole-based compounds have been extensively studied for their roles in various biological processes, including neurotransmitter regulation, immune response modulation, and anti-inflammatory effects. The incorporation of a 4-fluorophenylmethyl group into the structure further enhances its potential bioactivity. Fluoro-substituted aromatic compounds are often more metabolically stable and exhibit improved binding affinity to biological targets.

The molecular framework also includes a 1H-1,2,3-triazol moiety, which is known for its ability to enhance the binding affinity of drug candidates to their receptors. Triazoles have been successfully incorporated into numerous drugs due to their stability and ability to form hydrogen bonds with biological targets. In this compound, the triazole ring is linked to a 1,2,4-oxadiazol ring through a methylene bridge. The oxadiazole ring is another heterocyclic component that has shown significant promise in medicinal chemistry. Oxadiazoles are known for their antimicrobial, antiviral, and anti-inflammatory properties.

The combination of these heterocyclic systems within a single molecule suggests that 6-(3-{1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazol-5-yl)-1H-indole may exhibit multiple biological activities simultaneously. This polypharmacophoric nature is highly desirable in drug design, as it can lead to the development of broad-spectrum therapeutic agents. Recent studies have shown that molecules with similar structural features exhibit potent activity against various diseases.

One area where this compound shows particular promise is in the treatment of neurological disorders. Indole derivatives have been implicated in the modulation of neurotransmitter systems such as serotonin and dopamine. The presence of the 4-fluorophenylmethyl group may enhance the compound's ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) applications. Additionally, the triazole and oxadiazole moieties could contribute to its efficacy by interacting with specific receptors or enzymes involved in neurological pathways.

Another potential application of this compound is in oncology research. Many indole-based compounds have demonstrated anti-cancer properties by inhibiting key enzymes involved in cell proliferation and survival. The structural features of 6-(3-{1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazol-5-yl)-1H-indole suggest that it may interfere with critical signaling pathways associated with cancer cell growth. Preliminary computational studies have indicated that this molecule could bind to target proteins involved in tumor progression.

The synthesis of this compound presents several challenges due to its complex structure. However， advances in synthetic methodologies have made it possible to construct such intricate molecules with increasing efficiency. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in building the required framework. Additionally， computational chemistry has played a crucial role in optimizing synthetic routes and predicting the bioactivity of novel compounds.

In conclusion， the compound with CAS number 1251683-66-5 and product name 6-(3-{1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yll}-1，2，4-oXadiaz01_5-yI)-lH-ind01e represents a significant contribution to pharmaceutical chemistry。 Its unique structural features make it a promising candidate for further investigation in drug discovery。 The potential applications in treating neurological disorders and cancer highlight its therapeutic significance。 As research continues， this compound may lead to novel therapeutic agents that address unmet medical needs.